

# Trotabresib and Temozolomide Combination: Key Clinical Data

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Trotabresib

CAS No.: 1706738-98-8

Cat. No.: S3469473

[Get Quote](#)

The table below summarizes the core findings from clinical trials on the combination of **trotabresib** with standard temozolomide (TMZ) regimens [1] [2].

Aspect	Findings in Clinical Trials
<b>Recommended Phase 2 Dose (RP2D)</b>	Trotabresib <b>30 mg/day</b> , 4 days on/24 days off schedule, in both adjuvant (with TMZ) and concomitant (with TMZ + Radiotherapy) settings [1] [2].
<b>Safety &amp; Tolerability</b>	Generally well-tolerated. Most frequent Grade 3/4 Treatment-Related Adverse Event (TRAE) was <b>thrombocytopenia</b> (7/14 pts in concomitant; 9/18 pts in adjuvant cohort). Most other TRAEs were mild or moderate [1] [2].
<b>Pharmacokinetics (PK)</b>	Trotabresib PK when combined with TMZ (with or without radiotherapy) was consistent with historical data for trotabresib monotherapy. TMZ and radiotherapy did not notably impact trotabresib's PK profile [1].
<b>Preliminary Efficacy</b>	Encouraging treatment durations. At data cutoff, one patient in the adjuvant cohort achieved a <b>complete response</b> (ongoing at cycle 20). 6-month progression-free survival rates were 57.8% (adjuvant) and 69.2% (concomitant) [1] [2].


Aspect	Findings in Clinical Trials
Key Rationale for Combination	Preclinical data shows trotabresib <b>downregulates MGMT expression</b> , a key enzyme responsible for TMZ resistance, and demonstrates <b>antitumor activity in glioblastoma models</b> regardless of MGMT promoter status [1].

## Experimental Protocols & Mechanistic Insights

For scientists designing experiments, the following details on methodology and mechanistic rationale are critical.

- **Clinical Trial Design (Phase Ib, NCT04324840):** The study investigated **trotabresib** combined with TMZ in two settings [1]:
  - **Adjuvant Setting:** Patients received 6 cycles of **trotabresib** (15, 30, or 45 mg) + TMZ (per label), followed by maintenance **trotabresib** monotherapy (45 mg).
  - **Concomitant Setting:** Patients received **trotabresib** (15 or 30 mg) + TMZ + Radiotherapy (RT).
- **Primary Endpoints:** Safety, tolerability, maximum tolerated dose (MTD), and recommended phase II dose (RP2D) of **trotabresib** [1].
- **Secondary/Exploratory Endpoints:** Preliminary efficacy (response rates, progression-free survival), pharmacokinetics (PK), and pharmacodynamics (PD) [1].

The molecular rationale for combining these drugs is illustrated in the following pathway diagram:



[Click to download full resolution via product page](#)

## Frequently Asked Questions for Technical Support

**Q1: Does trotabresib have any known drug-drug interactions with common supportive care medications used with temozolomide?** A1: The available clinical studies did not report specific drug-drug interactions between **trotabresib** and supportive care drugs. However, a general database lists 279 drugs with known interactions with temozolomide, including many common medications, with 55 classified as major interactions [3]. It is crucial to screen all concomitant medications for potential interactions with the temozolomide component of the regimen.

**Q2: What is the evidence that trotabresib penetrates the blood-brain barrier (BBB) to reach the tumor?** A2: A separate "window-of-opportunity" phase I study (CC-90010-GBM-001) provided direct evidence. In patients with recurrent high-grade glioma who received **trotabresib** before salvage surgery, the drug was detected in resected tumor tissue. The mean **brain tumor tissue-to-plasma ratio was 0.84**, confirming notable penetration of the blood-brain-tumor barrier [4].

**Q3: What are the most critical adverse events to monitor in preclinical and clinical studies of this combination?** A3: Based on trial data [1] [2] and the known profile of temozolomide [5]:

- **Hematological Toxicity: Thrombocytopenia** is the most frequent severe (Grade 3/4) adverse event. Close monitoring of complete blood counts is essential.
- **Hepatotoxicity:** Temozolomide has been associated with a risk of **idiosyncratic cholestatic hepatitis and liver injury** [6]. Regular monitoring of liver function tests (ALT, AST, Alkaline Phosphatase, bilirubin) is recommended.
- **Other Events:** Nausea, vomiting, and fatigue are common but are often mild to moderate.

**Q4: What is the proposed mechanism by which trotabresib overcomes temozolomide resistance?** A4: Resistance to temozolomide is often mediated by the DNA repair protein **MGMT** [1]. Preclinical data indicates that **trotabresib downregulates MGMT expression** in a dose-dependent manner [1]. Furthermore, as a BET inhibitor, it downregulates key oncogenes like *MYC*, which may exert additional antiproliferative effects independent of MGMT status [1].

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. (CC-90010) in combination with adjuvant Trotabresib ... temozolomide [pmc.ncbi.nlm.nih.gov]
2. CTNI-21. TROTABRESIB (CC-90010) IN COMBINATION ... [pmc.ncbi.nlm.nih.gov]
3. Checker - Temozolomide .com Interactions Drugs [drugs.com]
4. Trotabresib, an oral potent bromodomain and extraterminal ... [pmc.ncbi.nlm.nih.gov]
5. Comprehensive understanding of the adverse effects ... [frontiersin.org]
6. Temozolomide - LiverTox - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Trotabresib and Temozolomide Combination: Key Clinical Data]. Smolecule, [2026]. [Online PDF]. Available at:  
[<https://www.smolecule.com/products/b3469473#trotabresib-drug-drug-interactions-temozolomide>]

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)